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Compound of Interest

Compound Name: 3-(2-Bromophenyl)butanoic acid

CAS No.: 66192-08-3

Cat. No.: B1288658

Get Quote

Executive Summary & Hazard Profile
Immediate Action Required: Treat 3-(2-Bromophenyl)butanoic acid as a Halogenated

Organic Acid.[1][2]

Unlike standard organic acids (e.g., acetic acid), this compound contains an aryl bromide

moiety. This structural feature dictates that it must never be incinerated in standard non-

halogenated waste streams. Combustion of brominated aromatics in insufficient temperature

zones (<1100°C) can catalyze the formation of refractory organobromides, including hydrogen

bromide (HBr) gas and brominated dioxins.
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Parameter Value / Characteristic Operational Implication

CAS Number
Specific isomer often unlisted;

treat as generic aryl bromide

Use generic "Halogenated

Acid" waste codes if specific

CAS is absent in EHS system.

[1][2]

Molecular Formula C₁₀H₁₁BrO₂

High Carbon/Bromine ratio

requires high-BTU incineration.

[1][2]

Acidity (pKa) ~4.5 - 4.8 (Predicted)

Corrosive. Can damage soft

tissue and eyes.[1][2]

Incompatible with strong bases

and oxidizers.

Physical State
Solid (typically off-white

powder)

Dust inhalation hazard.[1][2]

Use local exhaust ventilation

(LEV).

Reactivity
Stable, but reactive with

oxidizers

Do not mix with Nitric Acid

(HNO₃) or Peroxides; risk of

bromine liberation.[1][2]

Critical Waste Segregation Logic
The most common compliance failure in drug development labs is misclassifying halogenated

acids as simple "Organic Acids."

The Rule: If the molecule contains F, Cl, Br, or I, it belongs in the Halogenated Waste stream.

[3]

The Mechanism: Standard organic waste is often used as fuel blending for cement kilns.

Halogens poison these catalysts and corrode the scrubbers.

The Consequence: Placing this compound in a "Non-Halogenated" carboy can result in the

rejection of the entire waste shipment by the disposal facility, incurring significant

repackaging costs.
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Workflow: Waste Stream Decision Tree

Waste Generation:
3-(2-Bromophenyl)butanoic acid

Physical State?

Solid / Debris
(Gloves, Weigh Boats)

Solid

Liquid / Solution
(Mother Liquor, Rinsate)

Dissolved

SOLID WASTE BIN
Label: 'Contaminated Debris - Halogenated' Solvent Type?

LIQUID WASTE CARBOY
Stream: Halogenated Organic

(Do NOT Drain Dispose)

Standard Organics
(DCM, EtOAc, MeOH)

SEPARATE COLLECTION
If mixed with heavy metals

or oxidizers

Incompatible Mix

Click to download full resolution via product page

Figure 1: Decision logic for segregating brominated acid waste. Note that liquid waste must

strictly enter the Halogenated stream.

Detailed Disposal Protocols
Protocol A: Solid Waste (Pure Substance & Debris)
Applicability: Expired pure chemical, contaminated paper towels, weighing boats, and nitrile

gloves.

Containment: Place the solid waste into a clear polyethylene bag (secondary containment).
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Labeling: Attach a hazardous waste tag.

Constituents: Write "Solid Debris contaminated with 3-(2-Bromophenyl)butanoic acid."

[1][2]

Hazard Checkbox: Mark "Toxic" and "Corrosive."

Disposal: Deposit into the lab's Solid Hazardous Waste Drum.

Note: Do not use the "Biohazard" (Red Bag) bin. This is chemical waste, not biological.

Protocol B: Liquid Waste (Solutions & Rinsates)
Applicability: Reaction mixtures, mother liquors, and glassware rinses.[4]

Compatibility Check: Ensure the receiving carboy does not contain strong oxidizers (e.g.,

Chromic acid, Piranha solution) or strong bases (Ammonium hydroxide).

Reasoning: Mixing acidic bromides with oxidizers can liberate elemental Bromine (Br₂), a

highly toxic red gas.

Transfer:

Use a funnel to prevent splashing.

Pour slowly into the container marked "HALOGENATED ORGANIC WASTE."

Rinsing: Rinse the empty flask with a compatible solvent (e.g., Acetone or Dichloromethane).

Add this rinsate to the same Halogenated carboy.

Logging: Record the approximate volume and concentration on the carboy's log sheet. This

is vital for the waste vendor to determine the BTU value for incineration.

Emergency Contingency: Spill Cleanup
Scenario: A 5g bottle of solid 3-(2-Bromophenyl)butanoic acid shatters on the floor.

Immediate Response
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Isolate: Alert nearby personnel and cordon off the area (10 ft radius).

PPE Upgrade: Wear double nitrile gloves, safety goggles, and a lab coat. If dust is visible,

use a fit-tested N95 or half-mask respirator.[1][2]

Cleanup Workflow

Spill Identified 1. Cover with
Absorbent Pads

2. Apply Neutralizer
(Sodium Bicarbonate)If wet/acidic

3. Scoop into
Plastic Bag

If dry powder 4. Wash Area
(Soap & Water)

5. Dispose as
Solid Hazardous Waste

Click to download full resolution via product page

Figure 2: Step-by-step spill remediation.[1][2] Note: Do not use a dustpan and brush for dry

powder if it creates airborne dust; use wet paper towels or pads.

Regulatory Compliance (RCRA Context)
In the United States, adherence to the Resource Conservation and Recovery Act (RCRA) is

mandatory.

Characteristic Waste Determination:

D002 (Corrosivity): If the waste is an aqueous solution with pH < 2, it carries the D002

code.[5]

D001 (Ignitability): If dissolved in a flammable solvent (Flash point < 60°C), it carries the

D001 code.

"U" and "P" Lists: 3-(2-Bromophenyl)butanoic acid is not typically a specifically listed U or

P waste.[1][2] However, the mixture rule applies. If mixed with a listed solvent (e.g.,

Methanol, Toluene), the entire mixture assumes the solvent's waste code (e.g., F003, F005).

Drain Disposal:STRICTLY PROHIBITED. The presence of the benzene ring and the halogen

atom classifies this as a priority pollutant in many municipal water districts.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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